Cas no 629646-54-4 (1-3-(methylsulfanyl)phenylpropan-2-one)

• Product Name: 1-3-(methylsulfanyl)phenylpropan-2-one
• CAS No: 629646-54-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 1642762
• PubChem ID: 53248151
• Update Time: 2025-05-22

1-3-(methylsulfanyl)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[3-(methylthio)phenyl]-
• 1-3-(methylsulfanyl)phenylpropan-2-one
• 629646-54-4
• 1-(3-(methylthio)phenyl)propan-2-one
• EN300-1848909
• SCHEMBL11612946
• 1-[3-(methylsulfanyl)phenyl]propan-2-one

• Inchi： 1S/C10H12OS/c1-8(11)6-9-4-3-5-10(7-9)12-2/h3-5,7H,6H2,1-2H3
• InChI Key： QEILDTHLINQHSY-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(C)=O

Computed Properties

• Exact Mass: 180.06096
• Monoisotopic Mass: 180.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-3-(methylsulfanyl)phenylpropan-2-one

1-3-(Methylsulfanyl)phenylpropan-2-one: A Comprehensive Overview

The compound with CAS No. 629646-54-4, commonly referred to as 1-3-(methylsulfanyl)phenylpropan-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with a methylsulfanyl group and a propanone moiety. The methylsulfanyl group ( SCH3 ) introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions and applications.

Recent studies have highlighted the potential of 1-3-(methylsulfanyl)phenylpropan-2-one in drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules with bioactive properties. For instance, the methylsulfanyl group has been shown to enhance the solubility and stability of certain pharmaceutical compounds, making this compound an attractive candidate for medicinal chemists. Furthermore, its propanone functionality allows for easy modification through various condensation reactions, enabling the synthesis of diverse derivatives with potential therapeutic applications.

In addition to its role in drug development, 1-3-(methylsulfanyl)phenylpropan-2-one has also found applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have promising applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have demonstrated that the incorporation of methylsulfanyl-containing ligands can significantly enhance the porosity and stability of these materials, opening new avenues for industrial applications.

The synthesis of 1-3-(methylsulfanyl)phenylpropan-2-one typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation of methylthiophenol followed by oxidation to introduce the ketone group. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production. Researchers have also explored alternative routes, such as cross-coupling reactions, which offer greater control over the stereochemistry and functionalization of the molecule.

From an environmental perspective, understanding the fate and toxicity of 1-3-(methylsulfanyl)phenylpropan-2-one is crucial for its safe handling and application. Recent toxicological studies have shown that this compound exhibits low acute toxicity in standard assays; however, long-term exposure effects require further investigation. Its degradation pathways under various environmental conditions have also been studied, revealing that microbial activity plays a significant role in its biodegradation.

Looking ahead, the versatility of 1-3-(methylsulfanyl)phenylpropan-2-one suggests that it will continue to be a valuable tool in chemical research and industry. Its unique combination of functional groups makes it an ideal candidate for exploring novel chemical transformations and material designs. As research progresses, we can expect new insights into its properties and applications, further solidifying its importance in the chemical sciences.